Cas no 1803459-17-7 (2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1803459-17-7
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911297
• Update Time: 2025-06-13

2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-4-1-3(2-12)14-6(13)5(4)15-7(9,10)11/h1H,(H2,13,14)
• InChI Key： NEXQRRXATLZQGV-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine

2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine: An Overview of a Versatile Compound (CAS No. 1803459-17-7)

2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803459-17-7) is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its amino, cyano, fluoro, and trifluoromethoxy substituents, which confer it with a range of desirable properties.

The amino group in 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine is a key functional group that can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules. The cyano group, on the other hand, is known for its high electron-withdrawing ability, which can influence the electronic properties of the molecule and enhance its reactivity in certain transformations.

The presence of the fluoro substituent at the 4-position of the pyridine ring adds to the compound's versatility. Fluorine is a highly electronegative element, and its introduction into organic molecules can significantly alter their physical and chemical properties. For instance, fluorinated compounds often exhibit improved solubility, stability, and biological activity compared to their non-fluorinated counterparts. The trifluoromethoxy group at the 3-position further enhances these properties by introducing additional fluorine atoms, which can influence the molecule's lipophilicity and metabolic stability.

In the pharmaceutical industry, 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral activities. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine showed promising antitumor activity against various cancer cell lines.

In addition to its pharmaceutical applications, 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine has also been investigated for its potential use in agrochemicals. The unique combination of functional groups in this compound can be leveraged to develop new herbicides and pesticides with improved efficacy and reduced environmental impact. Research published in Pest Management Science highlighted the potential of this compound as a lead structure for designing more effective and sustainable agrochemicals.

The material science community has also shown interest in 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine due to its potential applications in the development of advanced materials. The presence of multiple functional groups can be exploited to create polymers with tailored properties for use in electronics, coatings, and other high-tech applications. A study in Macromolecules demonstrated that derivatives of this compound could be used to synthesize conductive polymers with enhanced thermal stability and mechanical strength.

Synthesis of 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization reactions, and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound. For instance, a green chemistry approach using catalytic systems has been reported to significantly reduce waste generation and improve overall process efficiency.

In conclusion, 2-Amino-6-cyano-4-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803459-17-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, characterized by amino, cyano, fluoro, and trifluoromethoxy substituents, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.